4-chloro-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: 4-chloro-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C17H12ClF3N2O2S2/c18-16-2-1-14(6-15(16)17(19,20)21)27(24,25)23-8-11-5-13(9-22-7-11)12-3-4-26-10-12/h1-7,9-10,23H,8H2
• InChI Key: NEGLPYYEGOWMPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)NCC2=CC(=CN=C2)C3=CSC=C3)C(F)(F)F)Cl
• Molecular Formula: C17H12ClF3N2O2S2
• Molecular Weight: 432.9 g/mol

Description

4-chloro-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H12ClF3N2O2S2 and its molecular weight is 432.86. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-HCV Activities

Studies have synthesized novel derivatives of celecoxib, including benzenesulfonamides, to evaluate their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. One such study found that a derivative exhibited significant anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain tissues, indicating its potential as a therapeutic agent (Küçükgüzel et al., 2013). Another compound demonstrated modest inhibition of HCV NS5B RdRp activity, suggesting its application in treating HCV infections.

Human Carbonic Anhydrase Inhibitors

Chlorinated pyrrolidinone-bearing benzenesulfonamide derivatives have been synthesized and investigated for their binding affinity against recombinant human carbonic anhydrases, with significant findings for cancer-related CA IX. This research highlights the potential of these compounds in developing selective inhibitors for specific CA isozymes, contributing to targeted cancer therapies (Balandis et al., 2020).

Antimalarial Activity

Pyrazolopyridine-sulfonamide derivatives have been assayed against Plasmodium falciparum, showing considerable in vitro activity against the chloroquine-resistant clone W2. This suggests the promise of the 1H-pyrazolo[3,4-b]pyridine system in developing new antimalarial drugs to combat resistance in P. falciparum (Silva et al., 2016).